molecular formula C12H10Cl2N2 B8618115 4-Chloro-5-(2-chloroethyl)-6-phenylpyrimidine

4-Chloro-5-(2-chloroethyl)-6-phenylpyrimidine

Cat. No.: B8618115
M. Wt: 253.12 g/mol
InChI Key: FAMLSAQEZWTDBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-5-(2-chloroethyl)-6-phenylpyrimidine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10Cl2N2

Molecular Weight

253.12 g/mol

IUPAC Name

4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine

InChI

InChI=1S/C12H10Cl2N2/c13-7-6-10-11(15-8-16-12(10)14)9-4-2-1-3-5-9/h1-5,8H,6-7H2

InChI Key

FAMLSAQEZWTDBL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=NC=N2)Cl)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(4-chloro-6-phenylpyrimidin-5-yl)ethanol (340 mg) in dry chloroform (10 mL), phosphorus oxy chloride (2 mL) was slowly added under nitrogen atmosphere at 0° C. The reaction mixture was stirred at room temperature for 2 hours and solvents were removed under reduced pressure. The resulting oil was diluted with dichloromethane (50 mL), washed with 10% NaHCO3 (10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated to gave crude 4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine (150 mg) as viscous liquid, which was used as was. 1H NMR (DMSO-d6): δ 2.89-2.94 (t, 2H), 3.54-3.55 (t, 2H), 7.48-7.59 (m, 5H), 8.91 (s, 1H).
Quantity
340 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
phosphorus oxy chloride
Quantity
2 mL
Type
solvent
Reaction Step One

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